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Compound of Interest

Compound Name: 8-Bromo-4-chloro-3-iodoquinoline

Cat. No.: B12103062 Get Quote

Disclaimer: Specific safety, handling, and toxicological data for 8-Bromo-4-chloro-3-
iodoquinoline are not readily available in public literature and safety data sheets. The

following information is based on data for structurally similar halogenated quinolines. It is

imperative to treat 8-Bromo-4-chloro-3-iodoquinoline as a potentially hazardous substance

and to conduct a thorough risk assessment before handling. All laboratory work should be

performed by trained personnel in a well-ventilated fume hood with appropriate personal

protective equipment.

Introduction
8-Bromo-4-chloro-3-iodoquinoline is a polyhalogenated aromatic heterocyclic compound.

Halogenated quinolines are a class of compounds with a wide range of applications in

medicinal chemistry and materials science, exhibiting properties such as antimicrobial, anti-

inflammatory, and anticancer activities.[1] The specific properties and applications of 8-Bromo-
4-chloro-3-iodoquinoline are not well-documented, but it can be inferred from related

structures that it may serve as a key intermediate in the synthesis of more complex molecules.

These notes provide a general guideline for the safe handling, storage, and potential use of this

compound in a research setting.

Physical and Chemical Properties (Inferred)
Quantitative data for 8-Bromo-4-chloro-3-iodoquinoline is not available. The table below

summarizes the properties of structurally related compounds to provide an estimation of its

characteristics.
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Property
8-Bromo-4-
chloroquinoline[2]

8-Bromo-3-
chloroisoquinoline[
3]

8-Bromo-4-chloro-
2-
methylquinoline[4]

CAS Number 65340-71-8 1029720-63-5 1201-07-6

Molecular Formula C₉H₅BrClN C₉H₅BrClN C₁₀H₇BrClN

Molecular Weight 242.50 g/mol 242.50 g/mol 256.53 g/mol

Appearance Solid - -

Hazard Statements

H301 (Toxic if

swallowed), H318

(Causes serious eye

damage)[5]

H302, H312, H332

(Harmful if swallowed,

in contact with skin, or

if inhaled), H315

(Causes skin

irritation), H319

(Causes serious eye

irritation), H335 (May

cause respiratory

irritation)[3]

-

Storage Class

6.1C - Combustible,

acute toxic Cat. 3 /

toxic compounds or

compounds which

cause chronic

effects[5]

- -

Health and Safety Information
Based on the hazard information for similar compounds, 8-Bromo-4-chloro-3-iodoquinoline
should be handled with extreme care.

Potential Hazards:

Acute Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[3][5]

Eye Damage: May cause serious and potentially irreversible eye damage.[5]
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Skin Irritation: May cause skin irritation upon contact.[3]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[3]

Precautionary Measures:

Engineering Controls: Always handle this compound in a certified chemical fume hood to

minimize inhalation exposure. Ensure safety shower and eyewash stations are readily

accessible.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves

prior to use.

Body Protection: Wear a lab coat, and for larger quantities, consider a chemical-resistant

apron or suit.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, use a NIOSH-approved respirator with an appropriate cartridge.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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Storage and Handling
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be secured and accessible only to authorized personnel.

Handling:

Avoid creating dust.

Use non-sparking tools.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Ensure good industrial hygiene and safety practices.

Experimental Protocols
The following are generalized protocols. Specific experimental conditions will need to be

optimized for your particular application.

Protocol 5.1: General Procedure for Weighing and Dissolving

Perform all operations in a chemical fume hood.

Don appropriate PPE (lab coat, gloves, safety goggles, face shield).

Tare a clean, dry weighing vessel on an analytical balance.

Carefully transfer the required amount of 8-Bromo-4-chloro-3-iodoquinoline to the

weighing vessel using a clean spatula.

Record the exact weight.
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To dissolve, add the solid to a suitable solvent in a flask equipped with a magnetic stir bar.

Stir the mixture until the solid is completely dissolved. Gentle heating may be required for

some solvents, but this should be done with caution and with appropriate fire safety

measures in place.

Protocol 5.2: Use as a Synthetic Intermediate (Illustrative Example)

This protocol is a hypothetical example of how 8-Bromo-4-chloro-3-iodoquinoline might be

used in a Suzuki coupling reaction, a common reaction for forming carbon-carbon bonds.

In a chemical fume hood, add 8-Bromo-4-chloro-3-iodoquinoline (1 equivalent), a suitable

boronic acid (1.1 equivalents), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents) to

a dry reaction flask.

Add a base (e.g., K₂CO₃, 2 equivalents) and a suitable solvent (e.g., a mixture of toluene,

ethanol, and water).

Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the

reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up by adding water and extracting the product with an organic

solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by a suitable method, such as column chromatography.

Visualizations
Experimental Workflow: Safe Handling of a Potentially Hazardous Chemical Compound
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Caption: Workflow for the safe handling of potentially hazardous chemical compounds.
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Logical Relationship: Potential Applications of Substituted Quinolines
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Caption: Potential applications of substituted quinolines in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12103062#handling-and-storage-of-8-bromo-4-
chloro-3-iodoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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